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Compound of Interest

Compound Name: 4-Cyanobenzoyl fluoride

Cat. No.: B15369123 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the health and safety information for 4-
Cyanobenzoyl fluoride, a reactive acyl fluoride utilized in organic synthesis. Due to the limited

availability of specific toxicological data for this compound, this document emphasizes a

precautionary approach, drawing inferences from the well-documented hazards of structurally

related acyl halides and its potential hydrolysis products, namely 4-cyanobenzoic acid and

hydrofluoric acid (HF). The primary toxicological concern stems from the facile hydrolysis of the

acyl fluoride moiety upon contact with moisture, leading to the in situ generation of highly

corrosive and toxic HF.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 4-Cyanobenzoyl fluoride is

presented in Table 1. These properties are essential for understanding its behavior and for

designing appropriate handling and storage procedures.
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Property Value Reference

CAS Number 77976-02-4 [1]

Molecular Formula C₈H₄FNO [1]

Molecular Weight 149.12 g/mol [1]

Appearance
Not specified (likely a solid or

liquid)

Boiling Point Not determined

Melting Point Not determined

Solubility Reacts with water [2]

Hazard Identification and GHS Classification
While a specific GHS classification for 4-Cyanobenzoyl fluoride is not uniformly available, the

hazards can be inferred from related compounds and its reactivity. The primary hazards are

associated with its reactivity, corrosivity upon hydrolysis, and the toxicity of its hydrolysis

products. A composite GHS classification based on available data for similar compounds is

presented in Table 2.
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Hazard Class Hazard Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 3 Danger
H301: Toxic if

swallowed

Acute Toxicity, Dermal Category 3 Danger
H311: Toxic in contact

with skin

Acute Toxicity,

Inhalation
Category 3 Danger H331: Toxic if inhaled

Skin

Corrosion/Irritation
Category 1B Danger

H314: Causes severe

skin burns and eye

damage

Serious Eye

Damage/Eye Irritation
Category 1 Danger

H318: Causes serious

eye damage

Specific target organ

toxicity — single

exposure (Respiratory

tract irritation)

Category 3 Warning
H335: May cause

respiratory irritation

Note: This classification is based on the anticipated hazards from hydrolysis to hydrofluoric acid

and the properties of similar acyl halides. Official classification may vary.

Toxicology
Direct toxicological studies on 4-Cyanobenzoyl fluoride are not readily available in the public

domain. The toxicological profile is therefore dominated by the hazards of hydrofluoric acid,

which is formed upon contact with water or moisture.

Mechanism of Toxicity: The primary mechanism of toxicity is the reaction of the acyl fluoride

with water (e.g., in mucous membranes, on the skin, or in the gastrointestinal tract) to form

hydrofluoric acid. The fluoride ion (F⁻) is a small, highly electronegative ion that can penetrate

tissues deeply. It binds avidly to divalent cations, particularly calcium (Ca²⁺) and magnesium

(Mg²⁺), leading to severe electrolyte imbalances. This depletion of essential cations disrupts

cellular processes, leading to cell death and tissue necrosis.[3] The pain associated with HF
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burns is often delayed but is typically severe and disproportionate to the initial appearance of

the affected area.

Figure 1: Hydrolysis and Primary Toxicity Mechanism
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Click to download full resolution via product page

Caption: Figure 1: Hydrolysis of 4-Cyanobenzoyl Fluoride and the subsequent cascade of

toxic effects.

Acute Toxicity:

Oral: Ingestion is expected to be highly toxic. It will cause immediate and severe burns to the

mouth, throat, esophagus, and stomach due to the formation of HF.[4] Systemic fluoride

poisoning can occur rapidly, leading to hypocalcemia, cardiac arrhythmias, and potentially

death.[3]

Dermal: Contact with the skin will cause severe chemical burns. The onset of pain may be

delayed, which can lead to more extensive damage if not promptly decontaminated.[4]

Systemic absorption through the skin can occur, leading to life-threatening systemic toxicity.

Inhalation: Inhalation of vapors or aerosols will cause severe irritation and burns to the

respiratory tract, potentially leading to pulmonary edema.[5] Systemic toxicity can also result

from inhalation.

Chronic Toxicity: Long-term exposure to low levels of fluorides can lead to skeletal fluorosis, a

condition characterized by the hardening of bones and joint stiffness.[6]

Experimental Protocols
As no specific toxicological studies for 4-Cyanobenzoyl fluoride have been published, this

section outlines standard methodologies that would be employed to assess its toxicity. These

are based on internationally recognized guidelines, such as those from the Organisation for

Economic Co-operation and Development (OECD).

Experimental Workflow for Acute Oral Toxicity (based on OECD Guideline 423):
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Start: Preliminary Assessment

Dose Level Selection
(e.g., 5, 50, 300, 2000 mg/kg)

Administer single oral dose
to a small group of animals (e.g., 3 females)

Observe for 14 days:
- Clinical signs of toxicity

- Body weight changes
- Mortality

Endpoint Assessment:
- Necropsy of all animals

- Histopathology (if required)

Classification and Labeling
(based on GHS criteria)

End
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Caption: Figure 3: A systematic workflow for conducting a risk assessment for laboratory

chemicals.

In conclusion, while specific toxicological data for 4-Cyanobenzoyl fluoride is lacking, its

chemical nature as an acyl fluoride necessitates stringent safety precautions. The primary

hazard is the formation of hydrofluoric acid upon contact with moisture, which can cause

severe burns and life-threatening systemic toxicity. All handling should be performed with

appropriate engineering controls and personal protective equipment, and emergency

procedures should be well-understood by all personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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